Cas no 312279-00-8 (1-(2-Chloro-benzyl)-2-methanesulfonyl-1H-benzoimidazole)

• Product Name: 1-(2-Chloro-benzyl)-2-methanesulfonyl-1H-benzoimidazole
• CAS No: 312279-00-8
• MF: C₁₅H₁₃ClN₂O₂S
• MW: 320.793921232224
• CID: 5175447
• Update Time: 2026-03-04

1-(2-Chloro-benzyl)-2-methanesulfonyl-1H-benzoimidazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloro-benzyl)-2-methanesulfonyl-1H-benzoimidazole
• 1-(2-chlorobenzyl)-2-(methylsulfonyl)-1H-benzimidazole
• 1H-Benzimidazole, 1-[(2-chlorophenyl)methyl]-2-(methylsulfonyl)-

• Inchi： 1S/C15H13ClN2O2S/c1-21(19,20)15-17-13-8-4-5-9-14(13)18(15)10-11-6-2-3-7-12(11)16/h2-9H,10H2,1H3
• InChI Key： TUBQSTAKOJSADJ-UHFFFAOYSA-N
• SMILES： C1(S(C)(=O)=O)N(CC2=CC=CC=C2Cl)C2=CC=CC=C2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Sulfinylbenzimidazoles

Additional information on 1-(2-Chloro-benzyl)-2-methanesulfonyl-1H-benzoimidazole

Comprehensive Overview of 1-(2-Chloro-benzyl)-2-methanesulfonyl-1H-benzoimidazole (CAS No. 312279-00-8)

1-(2-Chloro-benzyl)-2-methanesulfonyl-1H-benzoimidazole (CAS No. 312279-00-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This benzoimidazole derivative is characterized by its unique molecular structure, featuring a 2-chlorobenzyl group and a methanesulfonyl moiety. These functional groups contribute to its potential applications in drug discovery and material science, making it a subject of ongoing scientific exploration.

The compound's molecular formula and structural properties have been extensively studied to understand its reactivity and interactions. Researchers are particularly interested in its potential as a bioactive scaffold, given the prevalence of benzoimidazole cores in medicinal chemistry. Its synthetic pathways and derivatization potential are also key areas of investigation, as they offer insights into designing novel compounds with enhanced properties.

In recent years, the demand for high-purity 1-(2-Chloro-benzyl)-2-methanesulfonyl-1H-benzoimidazole has increased due to its relevance in targeted drug delivery systems and enzyme inhibition studies. The compound's solubility and stability under various conditions are critical parameters for its practical applications. Additionally, its spectroscopic data (e.g., NMR, IR, and mass spectrometry) are well-documented, aiding in its identification and quality control.

From an industrial perspective, CAS No. 312279-00-8 is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic methods and solvent-free reactions have been explored to optimize its production while minimizing environmental impact. This aligns with the growing focus on eco-friendly chemical processes in the pharmaceutical sector.

Another emerging topic is the compound's role in computational chemistry and molecular modeling. Advanced in silico techniques are being employed to predict its binding affinities and pharmacokinetic properties, accelerating the discovery of new therapeutic agents. Such approaches are particularly valuable in addressing drug resistance and multi-target therapies, which are hot topics in modern medicine.

For researchers and manufacturers, ensuring the reproducibility and scalability of 1-(2-Chloro-benzyl)-2-methanesulfonyl-1H-benzoimidazole synthesis remains a priority. Standardized protocols and quality assurance measures are essential to meet the stringent requirements of regulatory agencies. Furthermore, collaborations between academia and industry are driving innovations in its large-scale production and application development.

In summary, 1-(2-Chloro-benzyl)-2-methanesulfonyl-1H-benzoimidazole (CAS No. 312279-00-8) represents a versatile compound with broad implications in drug design, material science, and sustainable chemistry. Its continued study promises to unlock new possibilities in precision medicine and advanced materials, addressing some of the most pressing challenges in these fields.